4-(4-chloro-2-methylphenoxy)-N-[4-(diethylamino)phenyl]butanamide

• IUPAC Name: 4-(4-chloro-2-methylphenoxy)-N-[4-(diethylamino)phenyl]butanamide
• InChI: InChI=1S/C21H27ClN2O2/c1-4-24(5-2)19-11-9-18(10-12-19)23-21(25)7-6-14-26-20-13-8-17(22)15-16(20)3/h8-13,15H,4-7,14H2,1-3H3,(H,23,25)
• InChI Key: JTTFQASASWMGSY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)C
• Molecular Formula: C21H27ClN2O2
• Molecular Weight: 374.9 g/mol

Description

4-(4-chloro-2-methylphenoxy)-N-[4-(diethylamino)phenyl]butanamide is a useful research compound. Its molecular formula is C21H27ClN2O2 and its molecular weight is 374.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.1761058 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Impact and Detection

Compounds with chlorophenoxy groups, similar to those found in 4-(4-chloro-2-methylphenoxy)-N-[4-(diethylamino)phenyl]butanamide, are often explored for their environmental presence, degradation, and potential toxicological effects. For instance, chlorophenoxy acid herbicides, which share structural similarities, are widely used in agriculture and have been the subject of environmental monitoring and degradation studies. Research in this area focuses on developing sensitive detection methods for these compounds in environmental samples, such as water and soil, and understanding their degradation pathways and persistence in the environment (Wintersteiger, Goger, & Krautgartner, 1999).

Pharmacological Applications

The butanamide and diethylamino phenyl groups present in the compound suggest potential pharmacological applications. Butanamides, in general, are of interest in drug discovery for their bioactive properties. Research in this area may involve synthesizing various derivatives of butanamides and testing their biological activities, such as antifungal, antibacterial, and anticancer activities. The study of Schiff bases, which are related to the structure of this compound, for example, has shown that they possess significant anticancer activities (Uddin et al., 2019).

Materials Science

Compounds with ether and amide functionalities are often explored for their applications in materials science, such as in the synthesis of polymers and coatings. The presence of the phenoxy group in this compound might contribute to the development of novel materials with specific properties, such as thermal stability, solubility, and chemical resistance. Research in this field could focus on the synthesis of new polymers incorporating the compound or its derivatives and evaluating their physical and chemical properties for potential applications in various industries (Hsiao, Yang, & Chen, 2000).